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Compound of Interest

Compound Name: 3-Cyclohexylpropiolic acid

Cat. No.: B1610272 Get Quote

An In-Depth Technical Guide to 3-Cyclohexylpropionic Acid: Properties, Synthesis, and

Applications

Introduction
3-Cyclohexylpropionic acid (CAS No: 701-97-3), also known as 3-cyclohexanepropanoic acid,

is a carboxylic acid derivative featuring a cyclohexyl group attached to a propionic acid

backbone.[1] This unique structure imparts a combination of lipophilicity and reactivity,

establishing it as a versatile and valuable intermediate in diverse fields of chemical synthesis.

[1][2] For researchers and professionals in drug development, polymer science, and fine

chemicals, a thorough understanding of its molecular characteristics and reactivity is

paramount. This guide provides a comprehensive technical overview of 3-Cyclohexylpropionic

acid, detailing its core attributes, physicochemical properties, synthesis pathways, key

applications, and essential safety protocols.

Core Molecular Attributes
The foundational identity of any chemical compound lies in its molecular formula and weight.

These parameters are critical for stoichiometric calculations in synthesis, analytical

characterization, and registration in chemical databases.

Molecular Formula: C₉H₁₆O₂[1][3][4][5][6]

Linear Formula: C₆H₁₁CH₂CH₂CO₂H
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Molecular Weight: 156.22 g/mol [1][3][5][7]

The structure consists of a saturated six-membered cyclohexane ring linked by a three-carbon

chain to a carboxyl functional group.

Caption: 2D structure of 3-Cyclohexylpropionic acid.

Physicochemical Properties
The physical and chemical properties of 3-Cyclohexylpropionic acid dictate its behavior in

reactions, its solubility in various media, and the conditions required for its storage and

handling. It typically presents as a clear, colorless liquid.[1][8]

Property Value Source(s)

CAS Number 701-97-3 [1][6][8]

Appearance Clear, colorless liquid [1][8]

Melting Point 14-18 °C [1][8]

Boiling Point 275.8 °C (lit.) [1]

Density 0.912 g/mL at 25 °C (lit.) [1]

Flash Point 130 °C (266 °F) [9]

Refractive Index (n20/D) 1.464 (lit.)

Solubility
Insoluble in water; Soluble in

chloroform, methanol
[10]

pKa 4.91 (at 25°C) [10]

Synthesis Pathway
A notable and efficient method for synthesizing 3-Cyclohexylpropionic acid involves a two-step

process starting from cinnamic acid.[11] This pathway is advantageous as it can achieve high

yields (over 90%) and simplifies downstream processing by allowing the product of the first

reaction to be used directly in the second.[11]
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Step 1: Oxidation of Cinnamic Acid In an alkaline solution, cinnamic acid undergoes an

oxidation reaction in the presence of a silver-carbon catalyst. This step prepares the molecule

for the subsequent hydrogenation.

Step 2: Hydrogenation The resulting cinnamate mixed solution is then subjected to

hydrogenation. This reaction is carried out under heat and pressure (e.g., 120-140°C, 0.5-3

MPa) using a Ruthenium-on-Carbon (Ru/C) catalyst.[11] This powerful catalytic system

reduces both the aromatic ring and the alkene double bond of the original cinnamic acid

structure, yielding the final saturated product. The filtrate is then acidified to isolate the 3-

Cyclohexylpropionic acid.[11]
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Caption: Synthesis workflow of 3-Cyclohexylpropionic acid from Cinnamic acid.

Applications in Research and Drug Development
The bifunctional nature of 3-Cyclohexylpropionic acid makes it a valuable building block in

several industries.
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Pharmaceutical Synthesis: It serves as a key starting material or intermediate in the

synthesis of various pharmaceuticals.[1] Its structure is incorporated into novel compounds

targeting metabolic disorders and can be used to synthesize farnesyl transferase inhibitors, a

class of anticancer agents.[1][4] It is also used to create derivatives for studying enzymes

like paraoxonase-1 (PON1).

Drug Delivery: Research has shown that 3-Cyclohexylpropionic acid can act as a permeation

enhancer, facilitating the oral delivery of drugs like cromolyn in rat models.[10] This

application is crucial for improving the bioavailability of medications that are otherwise poorly

absorbed.

Flavor and Fragrance Industry: It is a precursor for synthesizing esters with desirable scents,

such as allyl cyclohexylpropionate, which is known for its pineapple-like fragrance.[4][10][11]

Polymer Chemistry: The compound is used to produce specialty polymers, where its

incorporation can improve mechanical properties and thermal stability, making it suitable for

high-performance materials.[1]

Experimental Protocol: Synthesis of 3-
Cyclohexylpropionyl Chloride
To illustrate its utility as a chemical intermediate, this section provides a standard laboratory

protocol for converting 3-Cyclohexylpropionic acid to its corresponding acyl chloride, 3-

cyclohexylpropionyl chloride. Acyl chlorides are highly reactive and are common precursors for

the synthesis of esters and amides.

Objective: To synthesize 3-cyclohexylpropionyl chloride from 3-Cyclohexylpropionic acid using

thionyl chloride (SOCl₂).

Materials:

3-Cyclohexylpropionic acid (1 equiv.)

Thionyl chloride (SOCl₂, 1.2-1.5 equiv.)

Anhydrous dichloromethane (DCM) or toluene as solvent
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Round-bottom flask with a reflux condenser and drying tube

Magnetic stirrer and heating mantle

Rotary evaporator

Procedure:

Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar, reflux

condenser, and a drying tube (filled with CaCl₂ or Drierite) under an inert atmosphere (e.g.,

nitrogen or argon).

Reagent Addition: Charge the flask with 3-Cyclohexylpropionic acid (1 equiv.) and the

anhydrous solvent (e.g., DCM).

Reaction Initiation: While stirring, slowly add thionyl chloride (1.2-1.5 equiv.) to the solution at

room temperature. The addition may be exothermic.

Reflux: Once the addition is complete, heat the reaction mixture to reflux (approx. 40°C for

DCM). Monitor the reaction by observing the cessation of gas evolution (HCl and SO₂). The

reaction is typically complete within 2-4 hours.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Purification: Remove the solvent and excess thionyl chloride under reduced pressure using a

rotary evaporator. The crude 3-cyclohexylpropionyl chloride is often used directly in the next

step without further purification. If high purity is required, fractional distillation under vacuum

can be performed.
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Caption: Experimental workflow for synthesizing 3-cyclohexylpropionyl chloride.

Safety, Handling, and Storage
Proper handling and storage are critical to ensure laboratory safety. 3-Cyclohexylpropionic acid

is classified as a hazardous substance.
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Hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

May cause respiratory tract irritation.[4][8]

Personal Protective Equipment (PPE):

Eyes: Wear appropriate chemical safety goggles or glasses as described by OSHA's eye

and face protection regulations.[8][9]

Skin: Wear appropriate protective gloves and clothing to prevent skin exposure.[8][9]

Respiratory: Use with adequate ventilation. A respirator may be required if workplace

conditions warrant it.[9]

Handling: Wash hands and any exposed skin thoroughly after handling.[3][9] Avoid contact

with eyes, skin, and clothing.[8] Do not ingest or inhale.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][8][9]

Keep away from incompatible materials such as strong oxidizing agents.[3] For long-term

stability, storage at 2-8°C is recommended.[1][6]

Conclusion
3-Cyclohexylpropionic acid is a fundamentally important chemical intermediate with a well-

defined molecular profile. Its molecular weight of 156.22 g/mol and formula C₉H₁₆O₂ are the

basis for its utility in quantitative chemical synthesis. The combination of a lipophilic cyclohexyl

moiety and a reactive carboxylic acid group provides a versatile platform for constructing more

complex molecules, driving innovation in pharmaceuticals, materials science, and the fragrance

industry. Adherence to established safety and handling protocols is essential for harnessing its

full potential in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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